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Compound of Interest

Compound Name:

N-(2-

Phenylethyl)hydrazinecarbothioam

ide

CAS No.: 21198-23-2

Cat. No.: B1349548

Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling N-(2-
Phenylethyl)hydrazinecarbothioamide (CAS No. 21198-23-2). The following procedures are

based on best practices for handling similar chemical compounds and should be implemented

to ensure laboratory safety.

Physicochemical and Toxicological Data
While specific quantitative safety data for N-(2-Phenylethyl)hydrazinecarbothioamide is

limited, the following table summarizes its known physical properties and toxicological

information for a related compound, which should be considered for a conservative safety

approach.
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Property Value Citation

Physical State Solid (Crystal - Powder)

Appearance White to Slightly Pale Yellow

Molecular Weight 195.29 g/mol [1]

Melting Point 53°C

Boiling Point 154°C at 0.3 kPa

Acute Toxicity (oral) Potentially toxic if swallowed. [2]

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is critical when handling N-(2-
Phenylethyl)hydrazinecarbothioamide to minimize exposure through inhalation, skin contact,

or eye contact.

Engineering Controls
Ventilation: Always handle this compound in a well-ventilated area. A chemical fume hood is

recommended, especially when working with the powdered form to prevent dust dispersion.

Use a local exhaust system if dust or aerosols are generated.

Personal Protective Equipment Selection
Eye and Face Protection: Chemical safety goggles are mandatory. For tasks with a higher

risk of splashing, a face shield should be worn in conjunction with goggles.

Hand Protection: Chemical-resistant gloves are required. Nitrile rubber gloves are a suitable

option.[2] Always inspect gloves for tears or punctures before use.
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Body Protection: A lab coat or a chemical-resistant apron should be worn. For larger

quantities or tasks with a significant risk of spillage, a chemical-resistant suit or coveralls

should be considered.

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable limits, or during emergency situations, a NIOSH-approved respirator is

necessary.

The following diagram illustrates the workflow for selecting and using appropriate PPE.
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Risk Assessment

PPE Selection

Operational Procedure

Assess Task and Potential Exposure Routes

Is Dust or Aerosol Generation Likely?

Use in Chemical Fume Hood

Yes

Perform Handling Task

No

Wear Chemical Safety Goggles
(and Face Shield if splash risk) Use NIOSH-Approved Respirator

Wear Nitrile Rubber Gloves

Wear Lab Coat or Apron

Don PPE Correctly

Doff and Dispose of PPE Correctly
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Exposure Event

Immediate Actions

Follow-up

Accidental Exposure Occurs

Identify Exposure Route

Move to Fresh Air

Inhalation

Remove Contaminated Clothing
Rinse with Water

Skin Contact

Rinse with Water
Remove Contact Lenses

Eye Contact

Rinse Mouth
Call Poison Center

Ingestion

Seek Medical Attention

Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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